Methyl 2-(cyclopropylmethyl)prop-2-enoate
Overview
Description
“Methyl 2-(cyclopropylmethyl)prop-2-enoate” is a chemical compound with the molecular formula C8H12O2 . It is also known by its IUPAC name, methyl 2-(cyclopropylmethyl)acrylate .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(cyclopropylmethyl)prop-2-enoate” is represented by the InChI code: 1S/C8H12O2/c1-6(8(9)10-2)5-7-3-4-7/h7H,1,3-5H2,2H3 . This indicates that the molecule consists of a methyl ester group (CO2CH3) attached to a prop-2-enoate group with a cyclopropylmethyl substituent.Scientific Research Applications
Cycloaddition Reactions
This compound is used in cycloaddition reactions, particularly in studies involving acridine-based dipolarophiles. These reactions have shown distinct regioselectivity patterns influenced mainly by electronic factors, which are valuable for understanding reaction mechanisms and designing new synthetic routes .
Polymerization
Methyl 2-(cyclopropylmethyl)prop-2-enoate may be involved in polymerization processes due to its acrylate nature. Acrylates like this compound are key monomers in producing polymers such as poly(methyl acrylate) (PMA), which have various applications in material science .
Material Science
The compound’s potential in material science extends from its polymerization capability, contributing to developing new materials with desired properties such as flexibility, durability, and resistance to environmental factors .
Chemical Synthesis
In chemical synthesis, this compound can be a precursor or an intermediate in synthesizing complex molecules, offering versatility in constructing molecular frameworks with specific functionalities .
Chromatography
Although not directly mentioned, compounds like Methyl 2-(cyclopropylmethyl)prop-2-enoate could be used in chromatography as standards or derivatives to aid in analytical processes .
Analytical Research
In analytical research, this compound might be used to study reaction kinetics, mechanism elucidation, and compound stability under various conditions .
Mechanism of Action
Safety and Hazards
“Methyl 2-(cyclopropylmethyl)prop-2-enoate” is classified as a potentially hazardous substance. It has been assigned the GHS pictograms GHS02 and GHS07, indicating that it is flammable and may cause skin irritation or serious eye irritation . Safety precautions include avoiding contact with skin and eyes, and using non-sparking tools to prevent fire caused by electrostatic discharge steam .
properties
IUPAC Name |
methyl 2-(cyclopropylmethyl)prop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O2/c1-6(8(9)10-2)5-7-3-4-7/h7H,1,3-5H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNQMVNNXQMHOKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=C)CC1CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(cyclopropylmethyl)prop-2-enoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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